Ethyl 2-Ethylhexanoate
Ethyl 2-Ethylhexanoate
Ethyl 2-ethylhexanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-ethylhexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 2-ethylhexanoate has been primarily detected in urine. Within the cell, ethyl 2-ethylhexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 2-ethylhexanoate has a cumin, fresh, and fruity taste.
Brand Name:
Vulcanchem
CAS No.:
2983-37-1
VCID:
VC0156873
InChI:
InChI=1S/C10H20O2/c1-4-7-8-9(5-2)10(11)12-6-3/h9H,4-8H2,1-3H3
SMILES:
CCCCC(CC)C(=O)OCC
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
Ethyl 2-Ethylhexanoate
CAS No.: 2983-37-1
Reference Standards
VCID: VC0156873
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 2983-37-1 |
|---|---|
| Product Name | Ethyl 2-Ethylhexanoate |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | ethyl 2-ethylhexanoate |
| Standard InChI | InChI=1S/C10H20O2/c1-4-7-8-9(5-2)10(11)12-6-3/h9H,4-8H2,1-3H3 |
| Standard InChIKey | YXAGIRHBJJLWHW-UHFFFAOYSA-N |
| SMILES | CCCCC(CC)C(=O)OCC |
| Canonical SMILES | CCCCC(CC)C(=O)OCC |
| Description | Ethyl 2-ethylhexanoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-ethylhexanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 2-ethylhexanoate has been primarily detected in urine. Within the cell, ethyl 2-ethylhexanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 2-ethylhexanoate has a cumin, fresh, and fruity taste. |
| Synonyms | Ethyl α-Ethylcaproate; Irotyl |
| PubChem Compound | 102916 |
| Last Modified | Nov 11 2021 |
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